Cas no 168060-86-4 (5-Isobenzofurancarboxylic acid, 1,3-dihydro-3,3-dimethyl-1-oxo-)
168060-86-4 structure
Product Name:5-Isobenzofurancarboxylic acid, 1,3-dihydro-3,3-dimethyl-1-oxo-
CAS No:168060-86-4
MF:C11H10O4
MW:206.194703578949
CID:1355755
PubChem ID:19931083
Update Time:2025-04-20
5-Isobenzofurancarboxylic acid, 1,3-dihydro-3,3-dimethyl-1-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isobenzofurancarboxylic acid, 1,3-dihydro-3,3-dimethyl-1-oxo-
- 3,3-dimethyl-1-oxo-2-benzofuran-5-carboxylic acid
- 3,3-Dimethyl-1-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid
- 3,3-Dimethyl-1-oxo-1,3-dihydroisobenzofuran-5-carboxylic acid
- DTXSID90601363
- YRNARWBKUQHZLY-UHFFFAOYSA-N
- SCHEMBL6103384
- 3,3-dimethyl-1-oxo-1,3-dihydro-isobenzofuran-5-carboxylic acid
- 168060-86-4
-
- Inchi: 1S/C11H10O4/c1-11(2)8-5-6(9(12)13)3-4-7(8)10(14)15-11/h3-5H,1-2H3,(H,12,13)
- InChI Key: YRNARWBKUQHZLY-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(C(=O)O)=CC=2C1(C)C)=O
Computed Properties
- Exact Mass: 206.0579
- Monoisotopic Mass: 206.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
5-Isobenzofurancarboxylic acid, 1,3-dihydro-3,3-dimethyl-1-oxo- Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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